Cas no 1361752-81-9 (3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid
• CAS No: 1361752-81-9
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933400
• Update Time: 2025-06-11

3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-2-5(3-10)7(8(11)12)13-6(4)9(14)15/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： NLQZKKPRQVZAHX-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=C(C(=O)O)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid (CAS No. 1361752-81-9)

3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361752-81-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities and utility in drug development. The structural features of 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid, particularly the presence of a chloromethyl group, a difluoromethyl substituent, and a methylpyridine backbone, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacological research.

The chloromethyl functional group in this compound introduces reactivity that is highly valuable for further derivatization, enabling the formation of various bioactive molecules through nucleophilic addition reactions. This feature makes it a versatile intermediate in the synthesis of more complex structures, including potential drug candidates. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in many pharmaceuticals, making it an attractive moiety for medicinal chemists seeking to optimize drug-like properties.

Furthermore, the 5-methylpyridine-6-carboxylic acid moiety provides a rigid aromatic scaffold that can be further functionalized to explore different pharmacophoric patterns. This structural motif is frequently encountered in biologically active compounds, suggesting that derivatives of 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid may exhibit promising biological activities. Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of small molecule inhibitors targeting various therapeutic pathways.

In the context of contemporary pharmaceutical research, compounds like 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid are being explored for their potential in modulating enzyme activity and receptor interactions. For instance, modifications of the pyridine core have been shown to influence binding affinities and selectivity profiles in kinases and other enzyme targets. The unique combination of substituents in this compound makes it a valuable building block for designing novel therapeutics aimed at treating conditions such as cancer, inflammation, and infectious diseases.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling processes, have been employed to construct the desired framework efficiently. The presence of both electron-withdrawing and electron-donating groups necessitates precise control over reaction conditions to avoid unwanted side products.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the interactions between 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid derivatives and biological targets. These studies have provided insights into how structural modifications can fine-tune binding affinities and selectivity profiles. For example, computational modeling has revealed that subtle changes in the substitution pattern around the pyridine ring can significantly impact receptor binding kinetics.

Recent advancements in biocatalysis have also opened new avenues for the functionalization of this compound. Enzyme-mediated reactions offer a sustainable and efficient alternative to traditional synthetic methods, particularly for introducing complex functional groups with high regioselectivity. This approach aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmacological potential of 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid has not been exhaustively explored; however, preliminary studies suggest that its derivatives may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, analogs with optimized substitution patterns have shown promise as inhibitors of protein kinases, which are key targets in oncology research. Additionally, modifications designed to enhance solubility and bioavailability could expand its therapeutic applications.

In conclusion,3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylic acid (CAS No. 1361752-81-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new synthetic strategies and pharmacological targets,3-(Chloromethyl)-2-(difluoromethylel)-5-methypyridine-6-carbocylic acis derivatives are likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.